Cas no 131080-41-6 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dipropyl-8-(1-propylbutyl)-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dipropyl-8-(1-propylbutyl)-
• CAS No: 131080-41-6
• MF: C₁₈H₃₀N₄O₂
• MW: 334.456404209137
• CID: 1227555
• Update Time: 2024-08-03

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dipropyl-8-(1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dipropyl-8-(1-propylbutyl)-
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dipropyl-8-(1-propylbutyl)-

• Inchi： 1S/C18H30N4O2/c1-5-9-13(10-6-2)15-19-14-16(20-15)21(11-7-3)18(24)22(12-8-4)17(14)23/h13H,5-12H2,1-4H3,(H,19,20)
• InChI Key： BRBRZOYKFSNBNB-UHFFFAOYSA-N
• SMILES： N1C2=C(N(CCC)C(=O)N(CCC)C2=O)NC=1C(CCC)CCC

Computed Properties

• Exact Mass: 334.2371

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 517.7±42.0 °C(Predicted)
• PSA: 69.3
• pka: 9.01±0.70(Predicted)